Cas no 1552-67-6 (2-Hexenoic acid, ethylester)

• Product Name: 2-Hexenoic acid, ethylester
• CAS No: 1552-67-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 206671
• PubChem ID: 519129
• Update Time: 2025-04-19

2-Hexenoic acid, ethylester Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, ethylester
• ethyl hex-2-enoate
• TRANS-ETHYL 2-HEXENOATE
• Ethyl 2-hexenoate
• Ethyl ester of 2-hexenoic acid
• FT-0626242
• NS00048958
• DTXSID80862688
• 2-hexenoic acid ethyl ester
• Q27159687
• SJRXWMQZUAOMRJ-UHFFFAOYSA-N
• D90567
• hex-2-enoic acid ethyl ester

• Inchi： 1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： SJRXWMQZUAOMRJ-UHFFFAOYSA-N
• SMILES： O(C(C=CCCC)=O)CC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.8986
• Melting Point: -65.52°C (estimate)
• Boiling Point: 169.78°C (estimate)
• Flash Point: 62.3 °C
• Refractive Index: 1.4348
• PSA: 26.3
• LogP: 1.90580
• FEMA: 4613 | ETHYL 2-HEXENOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters